Cas no 210361-74-3 ((2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one)
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone, 2-(1,3-benzodioxol-5-ylmethylene)-6-ethoxy-
- (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-ethoxy-1-benzofuran-3-one
- (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one
- (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-ethoxy-1-benzofuran-3(2H)-one
- AKOS002218141
- 210361-74-3
- F3385-2345
- (Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-6-ethoxybenzofuran-3(2H)-one
- STK851423
-
- Inchi: 1S/C18H14O5/c1-2-20-12-4-5-13-15(9-12)23-17(18(13)19)8-11-3-6-14-16(7-11)22-10-21-14/h3-9H,2,10H2,1H3
- InChI Key: YVTPXASHCJLUNQ-UHFFFAOYSA-N
- SMILES: O1C2=CC(OCC)=CC=C2C(=O)C1=CC1=CC=C2OCOC2=C1
Computed Properties
- Exact Mass: 310.08412354Da
- Monoisotopic Mass: 310.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 54Ų
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-2345-2μmol |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-5μmol |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-10μmol |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-20μmol |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-1mg |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-2mg |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-3mg |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-4mg |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-5mg |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2345-10mg |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one |
210361-74-3 | 10mg |
$79.0 | 2023-09-11 |
(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one Related Literature
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one
Compound Introduction: CAS No 210361-74-3 and (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one
The compound with the CAS No 210361-74-3 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure, characterized by a fused benzofuran core and an embedded benzodioxole moiety, positions it as a promising candidate for further exploration in drug discovery. The systematic name, (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one, provides a detailed description of its chemical composition, highlighting key functional groups that contribute to its unique properties.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater precision. The presence of the benzodioxole group suggests potential interactions with various biological targets, including enzymes and receptors. This has prompted investigations into its potential role as an intermediate in synthesizing novel therapeutic agents. The ethoxy substituent at the 6-position adds another layer of complexity, influencing both the electronic distribution and steric environment of the molecule.
In the realm of medicinal chemistry, the benzofuran scaffold is well-known for its versatility and utility in designing bioactive molecules. Compounds derived from this scaffold have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one makes it an interesting subject for further structural optimization. By modifying substituents or altering the core structure, chemists can fine-tune its pharmacological profile to meet specific therapeutic needs.
One of the most exciting aspects of this compound is its potential application in developing targeted therapies. The benzodioxole moiety is known to exhibit significant affinity for certain protein targets, making it a valuable building block for designing small-molecule inhibitors. Preliminary studies have suggested that derivatives of this compound may interfere with key signaling pathways involved in diseases such as cancer and neurodegeneration. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate complex biological processes.
The synthesis of (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity during functionalization requires careful planning and execution. However, recent developments in catalytic methods have made it possible to achieve desired transformations with high efficiency. These advancements not only facilitate the synthesis of complex molecules but also open new avenues for exploring their biological activities.
From a pharmacological perspective, understanding the mechanism of action of this compound is crucial for evaluating its therapeutic potential. Initial studies have hinted at its ability to interact with enzymes involved in metabolic pathways relevant to inflammation and cell proliferation. Further investigation into these interactions could lead to the identification of novel drug candidates with improved efficacy and reduced side effects. The integration of experimental data with computational modeling has been instrumental in unraveling these mechanisms.
The future directions for research on CAS No 210361-74-3 are multifaceted. On one hand, there is a need to optimize its synthetic route to ensure scalability and cost-effectiveness. On the other hand, extensive biological testing is required to validate its therapeutic potential and establish safety profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into clinical applications.
In conclusion, (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of medicine.
210361-74-3 ((2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-6-ethoxy-2,3-dihydro-1-benzofuran-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)